Cas no 33469-47-5 (3,5-DICHLORO-BENZENESULFONIC ACID)

• Product name: 3,5-DICHLORO-BENZENESULFONIC ACID
• CAS No: 33469-47-5
• MF: C₆H₄Cl₂O₃S
• MW: 227.065158843994
• MDL: MFCD18837119
• CID: 822195
• PubChem ID: 10198459

3,5-DICHLORO-BENZENESULFONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-BENZENESULFONIC ACID
• 3,5-Dichlorobenzenesulfonic acid
• 3,5-dichlorophenylsulphonic acid
• SCHEMBL197473
• DTXSID50436673
• AKOS015940052
• 3,5-Dichlorobenzenesulfonic acid, AldrichCPR
• DA-17229
• 3,5-dichlorobenzene-1-sulfonic acid
• 33469-47-5

• MDL： MFCD18837119
• Inchi： InChI=1S/C6H4Cl2O3S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,(H,9,10,11)
• InChI Key： IJJUDUDQGIIQOO-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1Cl)S(=O)(=O)O)Cl

Computed Properties

• Exact Mass: 225.9258205g/mol
• Monoisotopic Mass: 225.9258205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.668

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives